![molecular formula C9H6ClN3O2 B1414751 1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid CAS No. 113934-32-0](/img/structure/B1414751.png)
1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
Overview
Description
1-(4-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CPTCA) is a synthetic compound with a wide range of applications in scientific research. It is a member of the triazole family, which is composed of molecules with three nitrogen atoms linked together in a ring structure. CPTCA has been used in various scientific studies, including those related to drug design, biological activity, and drug delivery. CPTCA has been found to have a wide range of biochemical and physiological effects, which makes it a useful tool for researchers in various fields.
Scientific Research Applications
Corrosion Inhibition
1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid derivatives demonstrate significant potential in corrosion inhibition. For instance, triazole derivatives like 3,5-bis(4-methylthiophenyl)-4H-1,2,4-triazole have been studied for their efficacy in preventing mild steel corrosion in acidic media, showing high inhibition efficiencies (Lagrenée et al., 2002). Similarly, another study found that Ethyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate effectively inhibits corrosion on aluminum alloy in hydrochloric acid (Raviprabha & Bhat, 2021).
Interactions with Biological Macromolecules
Compounds derived from 1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid have been investigated for their interactions with biological macromolecules. A study involving the binding properties of derivatives like 1-(4-chlorophenyl)-5-phenyl-1H-1,2,3-triazole with biomolecules such as human serum albumin and DNA revealed insights into potential drug design strategies (Liu et al., 2020).
Antifungal and Antibacterial Activities
The antifungal and antibacterial properties of 1,2,3-triazole derivatives, including those with a 4-chlorophenyl group, have been a subject of interest. For instance, compounds like 2-[1-(4-chlorophenyl)-1H-(1,2,3)triazol-4-yl]propan-2-ol demonstrated significant antifungal activity against various Candida strains (Lima-Neto et al., 2012).
Mechanism of Action
Target of Action
These receptors could be involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Similar compounds often interact with their targets by binding to active sites, leading to changes in the target’s function .
Biochemical Pathways
Without specific information on this compound, it’s challenging to identify the exact biochemical pathways it affects. For example, paclobutrazol, a member of the triazole family, affects the isoprenoid pathway and alters the levels of plant hormones .
Pharmacokinetics
In silico pharmacokinetics analysis of a similar compound, 3-[(4-chlorophenyl)selanyl]-1-methyl-1h-indole, predicted that it might be well absorbed, metabolized, and excreted, and able to cross the blood–brain barrier .
Result of Action
Similar compounds have shown various effects, such as antileishmanial and antimalarial activities .
Action Environment
For example, DDT, a well-known organochlorine insecticide, is persistent in the environment due to its physicochemical properties .
properties
IUPAC Name |
1-(4-chlorophenyl)triazole-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClN3O2/c10-6-1-3-7(4-2-6)13-5-8(9(14)15)11-12-13/h1-5H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVGSNJOPTZYJNZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=C(N=N2)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid | |
CAS RN |
113934-32-0 | |
Record name | 1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.